Cas no 2287332-02-7 ([3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287332-02-7
• MF: C₁₃H₁₅ClO₂S
• MW: 270.775001764297
• CID: 5884187
• PubChem ID: 137942643
• Update Time: 2025-05-22

[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride
• [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• 2287332-02-7
• EN300-6761949

• Inchi： 1S/C13H15ClO2S/c1-10-3-2-4-11(5-10)13-6-12(7-13,8-13)9-17(14,15)16/h2-5H,6-9H2,1H3
• InChI Key： SZSWNOVXIYRTCJ-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC=C(C)C=3)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 270.0481286g/mol
• Monoisotopic Mass: 270.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Chemical Compound: [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl Chloride (CAS No: 2287332-02-7)

The compound [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287332-02-7) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis and their role as intermediates in the pharmaceutical industry. The CAS number 2287332-02-7 uniquely identifies this compound in chemical databases, ensuring precise reference and retrieval of its properties and applications.

The molecular structure of [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is characterized by a bicyclic framework, specifically a bicyclo[1.1.1]pentane system, which contributes to its stability and rigidity. The presence of a methanesulfonyl group attached to the bicyclic system introduces electrophilic reactivity, making it a valuable reagent in various substitution reactions. Additionally, the 3-methylphenyl substituent enhances the compound's aromaticity and potential for further functionalization.

Recent advancements in synthetic chemistry have highlighted the importance of such sulfonyl chlorides in the construction of bioactive molecules. For instance, studies have demonstrated their utility in the synthesis of peptide mimetics and other complex organic structures. The bicyclo[1.1.1]pentane core has been shown to impart unique pharmacokinetic properties, including improved bioavailability and reduced metabolic susceptibility.

In terms of applications, [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride finds extensive use in the development of novel therapeutic agents. Its ability to act as an electrophilic reagent makes it an ideal candidate for nucleophilic aromatic substitution reactions, which are critical in drug design processes. Furthermore, its stability under various reaction conditions ensures high yields and reproducibility in synthetic protocols.

From a sustainability perspective, researchers have explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining high product quality. These methods often involve catalytic systems or solvent-free conditions, aligning with current trends toward eco-friendly chemical manufacturing.

Understanding the physical and chemical properties of [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is essential for its safe handling and application in research settings. Its melting point, boiling point, and solubility characteristics are well-documented, providing critical information for storage and reaction optimization.

In conclusion, [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287332-02-7) stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing pharmaceutical research.